Cas no 2034560-19-3 (2-fluoro-N-{[3-(1-methyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-yl]methyl}benzene-1-sulfonamide)

• Product Name: 2-fluoro-N-{[3-(1-methyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-yl]methyl}benzene-1-sulfonamide
• CAS No: 2034560-19-3
• MF: C₁₃H₁₂FN₅O₃S
• MW: 337.329483985901
• CID: 5468721
• Update Time: 2025-06-15

2-fluoro-N-{[3-(1-methyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-yl]methyl}benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-N-((3-(1-methyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-yl)methyl)benzenesulfonamide
• 2-fluoro-N-[[3-(1-methylpyrazol-4-yl)-1,2,4-oxadiazol-5-yl]methyl]benzenesulfonamide
• 2-fluoro-N-{[3-(1-methyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-yl]methyl}benzene-1-sulfonamide

• Inchi： 1S/C13H12FN5O3S/c1-19-8-9(6-15-19)13-17-12(22-18-13)7-16-23(20,21)11-5-3-2-4-10(11)14/h2-6,8,16H,7H2,1H3
• InChI Key： UWOYPSCASCPCRP-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1F)(NCC1=NC(C2C=NN(C)C=2)=NO1)(=O)=O

Computed Properties

• Exact Mass: 337.06448860 g/mol
• Monoisotopic Mass: 337.06448860 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 502
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 111
• Molecular Weight: 337.33

Additional information on 2-fluoro-N-{[3-(1-methyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-yl]methyl}benzene-1-sulfonamide

Professional Introduction to Compound with CAS No. 2034560-19-3 and Product Name: 2-fluoro-N-{[3-(1-methyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-yl]methyl}benzene-1-sulfonamide

Compound with the CAS number 2034560-19-3 and the product name 2-fluoro-N-{[3-(1-methyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-yl]methyl}benzene-1-sulfonamide represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic sulfonamides, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural framework of this molecule incorporates several key functional groups, including a fluoro-substituted benzene ring, a methyl group linked to a 1,2,4-oxadiazole ring, and an N-methyl-pyrazole moiety, which collectively contribute to its unique chemical properties and biological interactions.

The fluoro-substituent at the para position of the benzene ring is a well-documented modulator of metabolic stability and binding affinity in drug molecules. In recent years, fluorinated aromatic compounds have been extensively studied for their ability to enhance pharmacokinetic profiles, including increased bioavailability and reduced susceptibility to metabolic degradation. The presence of the fluoro group in this compound is particularly noteworthy, as it may influence both the electronic distribution and steric environment of the molecule, thereby affecting its interaction with biological targets.

The core structure of this compound features a 1,2,4-oxadiazole ring, which is a heterocyclic scaffold known for its broad spectrum of biological activities. Oxadiazole derivatives have been reported to exhibit antimicrobial, anti-inflammatory, and anticancer properties. The specific arrangement of atoms within the 1,2,4-oxadiazole ring in this compound may contribute to its unique pharmacological profile. Additionally, the methyl group that bridges the oxadiazole ring to the benzene sulfonamide moiety introduces additional conformational flexibility, which could be exploited to optimize binding interactions with biological targets.

The terminal part of the molecule includes an N-methyl-pyrazole moiety, which is another key pharmacophore that has been extensively explored in medicinal chemistry. Pyrazole derivatives are known for their role in various therapeutic areas, including antiviral, anti-inflammatory, and anticancer applications. The N-methyl substitution on the pyrazole ring may enhance its stability and solubility while also influencing its electronic properties. This combination of structural elements—fluoro-substituted benzene, 1,2,4-oxadiazole, and N-methyl-pyrazole—makes this compound a promising candidate for further investigation in drug discovery.

Recent advancements in computational chemistry have enabled more accurate predictions of molecular interactions and pharmacological activity. Molecular docking studies have been employed to explore the binding mode of this compound with various biological targets. Initial simulations suggest that the fluoro-substituent may interact with hydrophobic pockets on protein surfaces, while the pyrazole and oxadiazole rings could engage in hydrogen bonding or π-stacking interactions. These insights are crucial for designing analogs with enhanced potency and selectivity.

In vitro studies have begun to elucidate the biological activity of this compound across multiple therapeutic pathways. Preliminary results indicate that it exhibits inhibitory effects on certain enzymes implicated in inflammatory responses. The sulfonamide moiety is particularly relevant here, as sulfonamides are known for their ability to modulate enzyme activity by competing with natural substrates or forming covalent bonds with active sites. The presence of both oxygen and nitrogen atoms in the sulfonamide group enhances its versatility in forming hydrogen bonds with biological targets.

The potential therapeutic applications of this compound are broad-ranging. Given its structural complexity and multiple pharmacophores, it may exhibit dual or multi-target activity—a desirable trait in modern drug design strategies. For instance, it could simultaneously inhibit an enzyme involved in inflammation while also interacting with another target related to metabolic disorders. Such multifunctionality could lead to synergistic effects that improve treatment outcomes.

Furthermore, the synthesis of this compound represents an example of modern medicinal chemistry techniques that combine traditional organic synthesis with innovative methodologies for constructing complex heterocyclic frameworks. The use of transition-metal-catalyzed reactions has enabled efficient formation of key bonds within the molecule without compromising regioselectivity or yield. These advances in synthetic chemistry are essential for producing complex drug candidates at scale while maintaining high purity standards.

As research progresses, additional derivatives of this compound will be synthesized to explore structure-activity relationships (SAR) further. By systematically modifying substituents such as the fluoro group, oxadiazole ring derivatives, or pyrazole analogs, chemists can fine-tune pharmacological properties like potency (IC50), selectivity (Ki), solubility (logP), and metabolic stability (ADME). Such explorations are critical for advancing from initial hits into viable drug candidates ready for preclinical testing.

The integration of machine learning models into drug discovery pipelines has accelerated the identification of promising compounds like this one from vast chemical libraries. Predictive models trained on experimental data can prioritize candidates based on predicted bioactivity scores before experimental validation begins—a process that significantly reduces time-to-market while maintaining high success rates.

Future directions for research on this compound include exploring its potential as an intermediate or lead structure for next-generation therapeutics targeting neurological disorders or infectious diseases where sulfonamide derivatives show promise but unmet needs remain unaddressed by current treatments available today.